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Compound of Interest

Compound Name: 2-(Trifluoroacetyl)cyclopentanone

Cat. No.: B1276667

Disclaimer: A comprehensive Safety Data Sheet (SDS) for 2-(Trifluoroacetyl)cyclopentanone
(CAS Number: 361-73-9) is not readily available in public databases. The information provided
below is based on general principles for handling fluorinated ketones and data from structurally
similar compounds. It is imperative to obtain a substance-specific SDS from your supplier
before any handling, storage, or disposal of this chemical. The absence of complete data
underscores the need for a cautious and conservative approach to safety.

Immediate Safety and Handling Precautions

Due to the presence of the trifluoroacetyl group, this compound may exhibit different reactivity
and toxicity profiles compared to its non-fluorinated analog, 2-acetylcyclopentanone. Therefore,
enhanced precautions are warranted.

Personal Protective Equipment (PPE):
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Equipment Specification Purpose

) Chemical safety goggles or a Protects against splashes and
Eye Protection )
face shield. vapors.

_ Chemically resistant gloves _
Hand Protection ) Prevents skin contact.
(e.g., Butyl rubber, Viton™),

) ] Laboratory coat, long pants, o ]
Skin and Body Protection Minimizes skin exposure.
and closed-toe shoes.

) ) Use in a well-ventilated area or o )
Respiratory Protection ] Avoids inhalation of vapors.
under a chemical fume hood.

Operational Plan: Step-by-Step Handling Protocol

e Preparation:
o Read and understand the supplier-provided Safety Data Sheet (SDS) thoroughly.
o Ensure a chemical fume hood is operational and available.
o Assemble all necessary PPE and ensure it is in good condition.
o Have an emergency spill kit readily accessible.
« Handling:

o Conduct all work with 2-(Trifluoroacetyl)cyclopentanone inside a certified chemical fume
hood.

[¢]

Avoid direct contact with skin, eyes, and clothing.[1]

[¢]

Use compatible labware (e.g., glass, PTFE).

o

Keep the container tightly closed when not in use to prevent the release of vapors.[1]

o

Avoid inhalation of any vapors or mists.[1]
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o Storage:

o Store in a cool, dry, and well-ventilated area away from incompatible materials such as
strong oxidizing agents.[2]

o Keep containers tightly sealed.[2]
Disposal Plan
All waste containing 2-(Trifluoroacetyl)cyclopentanone must be treated as hazardous waste.
e Waste Collection:

o Collect all waste, including contaminated consumables (e.g., gloves, pipette tips), in a
designated and clearly labeled hazardous waste container.

o Do not mix with other waste streams unless compatibility is confirmed.
o Disposal Procedure:

o Dispose of the hazardous waste through a licensed and certified hazardous waste
disposal company.

o Follow all local, state, and federal regulations for chemical waste disposal.[2]

Quantitative Data

The following data for 2-(Trifluoroacetyl)cyclopentanone is limited and based on predicted
values from a single supplier source. Experimental data for the non-fluorinated analog, 2-
acetylcyclopentanone, is provided for comparison but should not be used as a direct substitute
for safety decisions.
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2-
Property (Trifluoroacetyl)cyclopentano
ne (Predicted)

2-Acetylcyclopentanone
(Experimental)

Molecular Formula C7H7F30:2 C7H1002

Molecular Weight 180.12 g/mol 126.15 g/mol [2]

Boiling Point 66 °C @ 21-22 Torr[3] 72-75 °C @ 8 mmHg[2]
Density 1.355 + 0.06 g/cm3[3] 1.043 g/mL at 25 °C

Experimental Protocols Cited

Detailed experimental protocols for the safe handling of 2-(Trifluoroacetyl)cyclopentanone
are not available in the reviewed literature. The operational plan provided above is based on
standard laboratory safety practices for handling potentially hazardous chemicals.

Visualizations

Logical Relationship for Safe Handling Workflow
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Caption: Workflow for the safe handling and disposal of 2-(Trifluoroacetyl)cyclopentanone.

Emergency Response Logic
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Caption: Immediate response actions for different exposure scenarios.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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